Cas no 2757085-13-3 (Ir[tBu(tBu)ppy]2(4,4'-dCF3bpy)PF6)

• Product Name: Ir[tBu(tBu)ppy]2(4,4'-dCF3bpy)PF6
• CAS No: 2757085-13-3
• MF: C₅₀H₅₄F₁₂IrN₄P
• MW: 1162.2
• CID: 5086526
• PubChem ID: 165430922
• Update Time: 2025-05-23

Ir[tBu(tBu)ppy]2(4,4'-dCF3bpy)PF6 Chemical and Physical Properties

Names and Identifiers

• 2757085-13-3
• Ir[tBu(tBu)ppy]2(4,4'-dCF3bpy)PF6
• F75753

• Inchi： 1S/2C19H24N.C12H6F6N2.F6P.Ir/c2*1-18(2,3)15-9-7-14(8-10-15)17-13-16(11-12-20-17)19(4,5)6;13-11(14,15)7-1-3-19-9(5-7)10-6-8(2-4-20-10)12(16,17)18;1-7(2,3,4,5)6;/h2*7,9-13H,1-6H3;1-6H;;/q2*-1;;-1;+3
• InChI Key： BUWMDJMZZJZFEK-UHFFFAOYSA-N
• SMILES： [P+5]([F-])([F-])([F-])([F-])([F-])[F-].C(C1=CC=C2C3=CC(C(C)(C)C)=CC=N3[Ir+3]34(N5=CC=C(C(C)(C)C)C=C5C5=CC=C(C(C)(C)C)C=[C-]35)(N3=CC=C(C(F)(F)F)C=C3C3=CC(C(F)(F)F)=CC=N43)[C-]2=C1)(C)(C)C

Computed Properties

• Exact Mass: 1162.35237g/mol
• Monoisotopic Mass: 1162.35237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 68
• Rotatable Bond Count: 4
• Complexity: 1540
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6Ų

Additional information on Ir[tBu(tBu)ppy]2(4,4'-dCF3bpy)PF6

Research Briefing on Ir[tBu(tBu)ppy]2(4,4'-dCF3bpy)PF6 (CAS: 2757085-13-3) in Chemical Biology and Pharmaceutical Applications

Recent advancements in the field of chemical biology and pharmaceuticals have highlighted the significance of iridium(III) complexes, particularly Ir[tBu(tBu)ppy]2(4,4'-dCF3bpy)PF6 (CAS: 2757085-13-3), as promising candidates for therapeutic and diagnostic applications. This complex belongs to the class of cyclometalated iridium(III) compounds, which are known for their unique photophysical properties, including long-lived phosphorescence, high quantum yields, and tunable emission wavelengths. These characteristics make them highly suitable for applications such as bioimaging, photodynamic therapy (PDT), and as luminescent probes for cellular studies.

The primary focus of recent research has been on optimizing the photophysical and electrochemical properties of Ir[tBu(tBu)ppy]2(4,4'-dCF3bpy)PF6 to enhance its performance in biological systems. Studies have demonstrated that the introduction of tert-butyl (tBu) groups on the phenylpyridine (ppy) ligands and the incorporation of trifluoromethyl (CF3) groups on the bipyridine (bpy) ligand significantly improve the complex's stability, solubility, and luminescence efficiency. These modifications also contribute to reduced aggregation-caused quenching (ACQ), a common issue in luminescent materials, thereby enhancing its utility in aqueous biological environments.

In the context of photodynamic therapy, Ir[tBu(tBu)ppy]2(4,4'-dCF3bpy)PF6 has shown remarkable potential due to its ability to generate reactive oxygen species (ROS) upon photoexcitation. Recent in vitro studies have reported that this complex exhibits selective cytotoxicity towards cancer cells under light irradiation, while remaining relatively non-toxic in the dark. This light-activated therapeutic effect is particularly advantageous for minimizing off-target effects and improving the precision of cancer treatments. Additionally, the complex's red-shifted emission spectrum (λem ≈ 600-650 nm) allows for deeper tissue penetration, making it suitable for treating solid tumors.

Beyond therapeutic applications, Ir[tBu(tBu)ppy]2(4,4'-dCF3bpy)PF6 has also been explored as a luminescent probe for real-time monitoring of cellular processes. Its long phosphorescence lifetime enables time-resolved imaging, which effectively eliminates background autofluorescence from biological samples. Recent work has utilized this complex to track intracellular oxygen levels, monitor enzyme activity, and visualize subcellular structures with high spatial and temporal resolution. These applications underscore the versatility of Ir[tBu(tBu)ppy]2(4,4'-dCF3bpy)PF6 in both research and clinical settings.

Despite these promising developments, challenges remain in the clinical translation of Ir[tBu(tBu)ppy]2(4,4'-dCF3bpy)PF6. Issues such as potential long-term toxicity, biodistribution, and the need for improved targeting strategies are areas of active investigation. Ongoing research aims to address these limitations through structural modifications, conjugation with targeting moieties, and the development of novel delivery systems. Collaborative efforts between chemists, biologists, and clinicians will be crucial to fully realize the potential of this complex in biomedical applications.

In conclusion, Ir[tBu(tBu)ppy]2(4,4'-dCF3bpy)PF6 (CAS: 2757085-13-3) represents a cutting-edge tool in the intersection of chemistry, biology, and medicine. Its unique photophysical properties, combined with its therapeutic and diagnostic capabilities, position it as a valuable asset for advancing precision medicine. Future research will likely focus on expanding its applications, optimizing its performance, and addressing translational challenges to bring this technology closer to clinical reality.